5-(3-Aminophenyl)-2-methoxyphenol

• IUPAC Name: 5-(3-aminophenyl)-2-methoxyphenol
• InChI: InChI=1S/C13H13NO2/c1-16-13-6-5-10(8-12(13)15)9-3-2-4-11(14)7-9/h2-8,15H,14H2,1H3
• InChI Key: APGUDCYTUSCDRY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CC(=CC=C2)N)O
• Molecular Formula: C13H13NO2
• DSSTOX Substance ID: DTXSID20685414
• Molecular Weight: 215.25 g/mol
• CAS No.: 1261996-67-1

Description

5-(3-Aminophenyl)-2-methoxyphenol is a phenolic derivative characterized by a methoxy group at the 2-position and a 3-aminophenyl substituent at the 5-position of the benzene ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(3-Aminophenyl)-2-methoxyphenol can be achieved through several methods. One common approach involves the Suzuki–Miyaura coupling reaction, which is a widely-applied transition metal-catalyzed carbon–carbon bond-forming reaction . This method typically uses boron reagents and palladium catalysts under mild and functional group-tolerant conditions.

Industrial Production Methods

Industrial production of 5-(3-Aminophenyl)-2-methoxyphenol may involve large-scale Suzuki–Miyaura coupling reactions, utilizing optimized reaction conditions to ensure high yield and purity. The choice of reagents, catalysts, and solvents is crucial to achieving efficient production.

Chemical Reactions Analysis

Types of Reactions

5-(3-Aminophenyl)-2-methoxyphenol undergoes various types of chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones.

Reduction: The amino group can be reduced to form corresponding amines.

Substitution: The methoxy and amino groups can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Substitution: Reagents like alkyl halides and acyl chlorides can be used under basic or acidic conditions.

Major Products Formed

Oxidation: Quinones and other oxidized derivatives.

Reduction: Amines and other reduced derivatives.

Substitution: Various substituted phenols and anilines.

Scientific Research Applications

5-(3-Aminophenyl)-2-methoxyphenol has a wide range of applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a ligand in coordination chemistry.

Biology: Investigated for its potential as a fluorescent probe and in the development of bioactive molecules.

Medicine: Explored for its potential therapeutic properties, including anticancer and antimicrobial activities.

Industry: Utilized in the production of advanced materials, such as polymers and dyes.

Mechanism of Action

The mechanism of action of 5-(3-Aminophenyl)-2-methoxyphenol involves its interaction with various molecular targets and pathways:

Molecular Targets: The compound can interact with enzymes, receptors, and other proteins, influencing their activity and function.

Pathways Involved: It can modulate signaling pathways, such as those involved in cell proliferation, apoptosis, and inflammation.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis compare 5-(3-Aminophenyl)-2-methoxyphenol with structurally or functionally related compounds, focusing on substituent effects, synthesis, and biological activities.

Table 1: Structural and Functional Comparison of Methoxyphenol Derivatives

Compound Name	Substituent Group/Structure	Key Properties/Activities	Synthesis Approach	Reference
5-(3-Aminophenyl)-2-methoxyphenol	3-Aminophenyl at C5	Inferred: Potential antioxidant activity	Not explicitly described	(Hypothetical)
5-(3-Hydroxy-2-phenylpropyl)-2-methoxyphenol	3-Hydroxy-2-phenylpropyl at C5	Glycidylation reactivity (phenolic > aliphatic OH)	Model compound synthesis
4-((1E)-3-Hydroxy-1-propenyl)-2-methoxyphenol	3-Hydroxypropenyl at C4	Antioxidant, antiseptic, isolated from Mussaenda frondosa	Plant extraction
5-(Diethyl(3,4,5-trimethoxyphenyl)silyl)-2-methoxyphenol	Silyl group at C5	Enhanced lipophilicity, stable silicon linkage	Silylation reaction
5-(1,3-Diphenylimidazolidin-2-yl)-2-methoxyphenol	Bulky diphenylimidazolidinyl at C5	Steric hindrance effects	Multi-step organic synthesis
2-(3-Amino-5-methoxyphenyl)ethanol	Ethanol chain at C2	Hydrogen-bonding capacity, solubility	Not described

Key Findings:

Hydroxyl Groups: In 5-(3-hydroxy-2-phenylpropyl)-2-methoxyphenol, phenolic hydroxyl groups react readily with epichlorohydrin under basic conditions, while aliphatic hydroxyls require stronger bases (e.g., NaH) for glycidylation . This suggests that the amino group in the target compound may alter reactivity pathways.

Synthetic Approaches :

• Silicon-containing derivatives (e.g., compound 65 in ) are synthesized via silylation, which introduces lipophilic properties . Similar strategies could be adapted for the target compound to modify solubility or stability.
• Bulky substituents (e.g., diphenylimidazolidinyl in ) often require multi-step coupling reactions, highlighting the synthetic complexity of sterically hindered analogs .

Biological and Functional Properties: Antioxidant Activity: 4-((1E)-3-Hydroxy-1-propenyl)-2-methoxyphenol exhibits antioxidant properties attributed to its propenyl and hydroxyl groups . The amino group in the target compound may similarly act as a radical scavenger. Lipophilicity: Silicon-based substituents () significantly increase lipophilicity, which could enhance membrane permeability in drug design .

Structural Effects on Solubility: The ethanol chain in 2-(3-amino-5-methoxyphenyl)ethanol () improves water solubility via hydrogen bonding, whereas bulky groups () may reduce solubility but enhance target binding .

Research Implications and Gaps

• Reactivity Studies: Further investigation is needed to determine how the amino group in 5-(3-Aminophenyl)-2-methoxyphenol influences glycidylation or oxidation reactions compared to hydroxylated analogs.
• Synthetic Optimization : Adapting silylation or coupling methods (e.g., Heck reactions in ) could streamline the synthesis of the target compound .